Cas no 1094483-75-6 (3-Bromo-5-(5-methyl-2H-[1,2,4]triazol-3-yl)-pyridine)

• Product Name: 3-Bromo-5-(5-methyl-2H-[1,2,4]triazol-3-yl)-pyridine
• CAS No: 1094483-75-6
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 5196050
• Update Time: 2026-03-05

3-Bromo-5-(5-methyl-2H-[1,2,4]triazol-3-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(5-methyl-2H-[1,2,4]triazol-3-yl)-pyridine

• Inchi： 1S/C8H7BrN4/c1-5-11-8(13-12-5)6-2-7(9)4-10-3-6/h2-4H,1H3,(H,11,12,13)
• InChI Key： POVGZAHJKNCTEE-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2NN=C(C)N=2)C=C1Br

Computed Properties

• Exact Mass: 237.985
• Monoisotopic Mass: 237.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles